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Compound of Interest

Compound Name: N6-Cyclopentyladenosine

Cat. No.: B1669581

Researchers, scientists, and drug development professionals handling N6-
Cyclopentyladenosine must adhere to proper disposal procedures to ensure laboratory safety
and environmental protection. While N6-Cyclopentyladenosine is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), responsible
disposal is crucial.[1] This guide provides a step-by-step approach to the proper disposal of N6-
Cyclopentyladenosine, aligning with general laboratory safety protocols and regulatory
considerations.

Key Data for Safe Handling and Disposal

The following table summarizes essential information for the safe handling and disposal of N6-

Cyclopentyladenosine.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669581?utm_src=pdf-interest
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21448m.pdf
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/product/b1669581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

Not a hazardous substance or

GHS Hazard Classification ) [1][2]
mixture
NFPA Ratings Health: O, Fire: O, Reactivity: 0 [1]
HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]
N H20: 1.7 mg/mL0.1 M HCI: 12
Solubility
mg/mLDMSO: 23 mg/mL
Storage Temperature 2-8°C
Water hazard class 1 (Self-
assessment): slightly
hazardous for water. Do not
Environmental Hazards allow undiluted product or [1]

large quantities to reach
ground water, water course, or

sewage system.

Step-by-Step Disposal Protocol for N6-
Cyclopentyladenosine

This protocol outlines the recommended procedure for the disposal of N6-
Cyclopentyladenosine in a laboratory setting.

1. Waste ldentification and Classification:

Confirm that the waste is solely N6-Cyclopentyladenosine or a solution thereof.

Although not classified as hazardous, it is prudent to treat all chemical waste with care.[3]

2. Small Quantities (Milligram Scale):

For very small research-scale quantities, some safety data sheets suggest that disposal with
household waste is permissible.[1]
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However, the preferred method is to collect it as chemical waste to prevent environmental
release.[1]

. Bulk Quantities and Solutions:

Do not dispose of N6-Cyclopentyladenosine, especially in larger amounts or in solution,
down the drain.[1] This is to avoid contamination of water systems.

Collect the waste in a designated, properly labeled container. The container must be:
o Chemically compatible with the waste.
o Securely sealed to prevent leaks.[4]

o Labeled with the full chemical name "N6-Cyclopentyladenosine"” (no abbreviations) and
the words "Non-Hazardous Chemical Waste".[4]

. Storage of Waste:
Store the waste container in a designated satellite accumulation area within the laboratory.[5]
Ensure the storage area is away from incompatible materials.[5]

. Disposal through Institutional Channels:

Arrange for the disposal of the collected waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[3]

Follow all institutional and local regulations for chemical waste disposal.[2][6]
. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., water, followed by a solvent in
which N6-Cyclopentyladenosine is soluble, like ethanol or DMSO).

Collect the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash.[3]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N6-
Cyclopentyladenosine.
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N6-Cyclopentyladenosine Disposal Workflow
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Caption: Disposal decision workflow for N6-Cyclopentyladenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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